Cas no 91456-94-9 (N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1))
91456-94-9 structure
Product Name:N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1)
CAS No:91456-94-9
MF:C18H41NO3
MW:319.523046255112
CID:2813945
PubChem ID:71328216
Update Time:2025-04-21
N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1) Chemical and Physical Properties
Names and Identifiers
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- tetra-n-butylammonium-acetat-hydrat
- DTXSID30757191
- DTXCID90707935
- 91456-94-9
- N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1)
-
- Inchi: 1S/C16H36N.C2H4O2.H2O/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-2(3)4;/h5-16H2,1-4H3;1H3,(H,3,4);1H2/q+1;;/p-1
- InChI Key: AOLQSMHROKSHOT-UHFFFAOYSA-M
- SMILES: [O-]C(C)=O.O.[N+](CCCC)(CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 319.30864417Da
- Monoisotopic Mass: 319.30864417Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 142
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
N,N,N-Tributylbutan-1-aminium acetate--water (1/1/1) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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